Cas no 1877349-74-0 (3-Bromoethylisothiazole)

• Product Name: 3-Bromoethylisothiazole
• CAS No: 1877349-74-0
• MF: C₅H₆BrNS
• MW: 192.076838970184
• CID: 6587041
• PubChem ID: 53946022
• Update Time: 2025-06-09

3-Bromoethylisothiazole Chemical and Physical Properties

Names and Identifiers

• 3-bromoethylisothiazole
• 1877349-74-0
• JBCQSDQPUYZUIS-UHFFFAOYSA-N
• EN300-5221512
• 3-(2-bromoethyl)-1,2-thiazole
• 3-Bromoethylisothiazole

• Inchi： 1S/C5H6BrNS/c6-3-1-5-2-4-8-7-5/h2,4H,1,3H2
• InChI Key： JBCQSDQPUYZUIS-UHFFFAOYSA-N
• SMILES： BrCCC1C=CSN=1

Computed Properties

• Exact Mass: 190.94043g/mol
• Monoisotopic Mass: 190.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-Bromoethylisothiazole

3-Bromoethylisothiazole (CAS No. 1877349-74-0): An Overview of a Versatile Heterocyclic Compound

3-Bromoethylisothiazole (CAS No. 1877349-74-0) is a heterocyclic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, offers a wide range of applications due to its reactivity and functional versatility. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3-Bromoethylisothiazole, highlighting the latest research findings and developments.

Chemical Structure and Properties

3-Bromoethylisothiazole is a brominated derivative of isothiazole, a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of the bromoethyl group imparts unique chemical properties to the molecule, making it an attractive building block for various synthetic transformations. The compound has a molecular formula of C₅H₆BrNS and a molecular weight of 185.07 g/mol. Its melting point is reported to be around 55-57°C, and it is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF).

The electronic properties of 3-Bromoethylisothiazole are influenced by the electronegativity of the bromine atom and the resonance stabilization provided by the isothiazole ring. This combination results in a molecule with high reactivity towards nucleophilic substitution reactions, making it a valuable intermediate in synthetic chemistry.

Synthesis Methods

The synthesis of 3-Bromoethylisothiazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromopropanal with thiourea followed by cyclization to form the isothiazole ring. This process typically proceeds via an intermediate imine formation step:

            CH3CHBrCHO + NH2CNS → CH3CHBrCH=N(CS)NH2
            CH3CHBrCH=N(CS)NH2 → C5H6BrNS
        

An alternative approach involves the reaction of 2-bromopropanal with sodium azide to form an azide intermediate, which is then converted to the corresponding thioamide and subsequently cyclized to form the isothiazole ring:

            CH3CHBrCHO + NaN3 → CH3CHBrCH=N(N3)
            CH3CHBrCH=N(N3) + H+ + HS- + HCN → C5H6 sub>B rNS
        

Potential Applications in Medicinal Chemistry and Materials Science

3-Bromoethylisothiazole's unique chemical structure and reactivity make it a valuable intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential as a scaffold for drug discovery, particularly in the development of antimicrobial agents and anticancer drugs.

In antimicrobial research, derivatives of 3-Bromoethylisothiazole have shown promising activity against various bacterial strains, including multidrug-resistant pathogens. For example, a study published in the Journal of Medicinal Chemistry reported that certain isothiazole derivatives exhibited potent antibacterial activity against Staphylococcus aureus and Escherichia coli. The bromoethyl group was found to enhance the lipophilicity and cell membrane permeability of these compounds, contributing to their enhanced efficacy.

In cancer research, 3-Bromoethylisothiazole-based compounds have been investigated for their potential as anticancer agents. A study published in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of a series of isothiazole derivatives as inhibitors of protein kinases involved in cancer cell proliferation. The results indicated that these compounds effectively inhibited the growth of human cancer cell lines, suggesting their potential as lead compounds for further drug development.

Beyond medicinal chemistry, 3-Bromoethylisothiazole's reactivity has also been exploited in materials science for the synthesis of functional polymers and coatings. The bromoethyl group can serve as a reactive handle for post-polymerization modifications, allowing for the introduction of various functional groups to tailor the properties of polymeric materials. For instance, researchers at the University of California reported the use of 3-Bromoethylisothiazole-derived monomers in the synthesis of stimuli-responsive hydrogels with tunable mechanical properties.

Literature Review and Future Perspectives

The growing interest in heterocyclic compounds like 3-Bromoethylisothiazole reflects their diverse applications across multiple scientific disciplines. Recent literature highlights several key areas where this compound has shown significant promise:

• Antimicrobial Agents: Studies have demonstrated that derivatives of 3-Bromoethylisothiazole> exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria.
• Anticancer Drugs:> Research has identified several isothiazole derivatives with promising anticancer properties, particularly as inhibitors of protein kinases involved in cancer cell signaling pathways.
• Polymeric Materials:> The use of bromo-substituted isothiazoles as monomers or functional groups has enabled the development of advanced polymeric materials with tailored properties for various applications.
• Catalysis:> Isothiazoles have been explored as ligands in transition metal-catalyzed reactions, offering new opportunities for asymmetric synthesis and catalytic efficiency improvements.

FUTURE PERSPECTIVES: Despite significant progress in understanding and utilizing 3-Bromoethylisothazole,> there are still many unexplored avenues for research. Further studies are needed to optimize synthetic methods, enhance biological activity through structural modifications, and expand its applications in materials science and catalysis.